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Compound of Interest

Compound Name: Acetyltrimethylsilane

Cat. No.: B079254

For laboratory professionals engaged in cutting-edge research and drug development, the safe
handling of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for the operational use and disposal of Acetyltrimethylsilane,
ensuring a secure and compliant laboratory environment. Adherence to these procedures is
critical for minimizing safety risks and environmental impact.

Chemical Identifier and Properties

Property Value

Chemical Name Acetyltrimethylsilane
Synonyms 1-(Trimethylsilyl)ethanone
CAS Number 13411-48-8

Molecular Formula C5H120Si

Molecular Weight 116.23 g/mol

Appearance Liquid

Boiling Point 112°C

Density 0.811 g/mL at 25°CJ[1]
Flash Point 8°C (46.4°F) - closed cup[1]
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Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protective equipment is crucial when handling
Acetyltrimethylsilane to protect against its potential hazards, which include high flammability
and serious eye irritation.[2]

Core PPE Requirements

Protection Type Specification Rationale

) Neoprene or nitrile rubber To prevent skin contact and
Hand Protection S
gloves.[2] potential irritation.[2]

] To protect against splashes
) Chemical goggles. Contact )
Eye Protection that can cause serious eye
lenses should not be worn.[2] o
irritation.[2]

Wear suitable protective )
i ) To protect the skin from
Skin and Body clothing, such as a flame- )
accidental contact.
retardant lab coat.

A NIOSH-certified organic

vapor (black cartridge) o
) ) ) To prevent irritation of the
Respiratory respirator is recommended )
) ) respiratory tract.[2]
where inhalation exposure

may occur.[2]

Emergency eyewash fountains and safety showers must be readily available in the immediate
vicinity of any potential exposure.[2]

Operational Handling and Storage

Proper handling and storage procedures are vital to maintain the stability of
Acetyltrimethylsilane and prevent hazardous situations.

Standard Operating Procedure for Handling:

o Ventilation: Always handle Acetyltrimethylsilane in a well-ventilated area, preferably within
a chemical fume hood, to prevent the accumulation of flammable vapors.[2][3]
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« Ignition Sources: Eliminate all potential ignition sources, such as open flames, hot surfaces,
and sparks, from the handling and storage areas.[2][3] Use only non-sparking tools and
explosion-proof electrical equipment.[2]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[2]

o Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in
the handling area. Contaminated clothing should be removed and washed before reuse.[2]

Storage Protocol:
» Container: Keep the container tightly closed in a dry and well-ventilated place.[2]

o Temperature: Store in a cool place, away from heat sources.[2] Recommended storage
temperature is 2-8°C.[1]

e Incompatible Materials: Store away from oxidizing agents.[2]

 Inert Atmosphere: For long-term stability, handle and store under an inert gas as it readily
hydrolyzes.

Spill and Disposal Plan

In the event of a spill or for routine disposal, a clear and practiced plan will ensure safety and
environmental compliance.

Spill Response Protocol:

« Evacuate and Ventilate: Ensure the area is well-ventilated. For large spills, evacuate non-
essential personnel.[4]

» Control Ignition Sources: Extinguish any nearby open flames and turn off equipment that
could create sparks.[4]

» Containment: Prevent the spill from spreading and entering drains or waterways.[2][4]
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» Absorption: Cover the spill with a non-combustible absorbent material such as sand, earth,
or vermiculite.[4] Do not use combustible materials like paper towels.[4]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a designated, sealable container for hazardous waste.[2][4]

o Decontamination: Clean the spill area thoroughly.[4]
Waste Disposal Protocol:

e Method: The primary and recommended method for the disposal of Acetyltrimethylsilane is
incineration by a licensed hazardous waste disposal company.[2][3]

» Prohibited Disposal:Do not dispose of waste into the sewer system.[2]

o Contaminated Materials: Any materials that have come into contact with
Acetyltrimethylsilane, such as absorbent pads or empty containers, must be treated as
hazardous waste and disposed of accordingly.[4] Empty containers may retain product
residue and should be handled with the same precautions as the product itself.[2][4]

Workflow for Handling Acetyltrimethylsilane
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@tain Acetyltrimethylsilane

Step 1: Don Appropriate PPE
- Nitrile/Neoprene Gloves
- Chemical Goggles
- Lab Coat
- Respirator (if needed)

Step 2: Handling in Fume Hood
- Ensure proper ventilation
- Ground equipment
- No ignition sources

Spill Occurred?

No After Use

Step 4a: Spill Response

- Evacuate & Ventilate
- Contain & Absorb
- Collect with non-sparking tools

y

Step 3: Storage
- Tightly sealed container
- Cool, well-ventilated area
- Away from oxidizers

Step 5: Waste Disposal

- Collect in labeled hazardous waste container
- Arrange for professional incineration

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Acetyltrimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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